Cas no 886508-16-3 (2-o-Tolyl-pyridin-3-ylamine)

• Product Name: 2-o-Tolyl-pyridin-3-ylamine
• CAS No: 886508-16-3
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD06740303
• CID: 3031254
• Update Time: 2025-10-29

2-o-Tolyl-pyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(o-tolyl)-3-pyridinamine
• 2-o-Tolyl-pyridin-3-ylamine
• 2-(2-methylphenyl)pyridin-3-amine
• 2-(o-Tolyl)nicotinamide
• 2-(2-Methylphenyl)-3-aminopyridine
• 2-(O-TOLYL)PYRIDIN-3-AMINE
• W18924

• MDL： MFCD06740303
• Inchi： 1S/C12H12N2/c1-9-5-2-3-6-10(9)12-11(13)7-4-8-14-12/h2-8H,13H2,1H3
• InChI Key： YAHNMCNAPXJBPF-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1C1C=CC=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-o-Tolyl-pyridin-3-ylamine

Recent Advances in the Study of 2-o-Tolyl-pyridin-3-ylamine (886508-16-3): A Comprehensive Research Brief

The compound 2-o-Tolyl-pyridin-3-ylamine (CAS: 886508-16-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its unique pyridine and tolyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its mechanistic insights and potential clinical relevance.

One of the key areas of investigation has been the synthesis and structural modification of 2-o-Tolyl-pyridin-3-ylamine to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing byproducts. The study also explored the compound's binding affinity to specific kinase targets, revealing its potential as a selective inhibitor for certain cancer-related kinases. These findings underscore the importance of structural optimization in developing more effective derivatives.

In addition to its kinase inhibitory properties, 2-o-Tolyl-pyridin-3-ylamine has demonstrated notable anti-inflammatory effects in preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 highlighted its ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade. The compound's dual functionality as both a kinase inhibitor and an anti-inflammatory agent positions it as a versatile candidate for multifactorial diseases, including rheumatoid arthritis and certain cancers. However, further in vivo studies are needed to validate these preliminary results.

Another critical aspect of recent research has been the exploration of 2-o-Tolyl-pyridin-3-ylamine's pharmacokinetic profile. A study conducted by a team at the University of Cambridge utilized advanced mass spectrometry techniques to analyze the compound's metabolic stability and bioavailability. The results indicated moderate hepatic clearance and reasonable oral absorption, suggesting that formulation adjustments may be necessary to optimize its therapeutic window. These pharmacokinetic insights are crucial for guiding future drug development efforts.

Despite these promising advancements, challenges remain in the clinical translation of 2-o-Tolyl-pyridin-3-ylamine. Issues such as off-target effects, potential toxicity at higher doses, and limited solubility have been identified as barriers to its development. Recent efforts have focused on addressing these challenges through the design of prodrugs or nanoparticle-based delivery systems. For instance, a 2024 study in Molecular Pharmaceutics reported the successful encapsulation of the compound in polymeric nanoparticles, significantly improving its solubility and targeted delivery.

In conclusion, 2-o-Tolyl-pyridin-3-ylamine (886508-16-3) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, coupled with ongoing efforts to overcome its limitations, make it a molecule of significant interest. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications, potentially paving the way for novel therapeutic interventions in oncology and inflammatory diseases.